Cas no 2229216-42-4 (1-amino-2-(3-phenoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-phenoxyphenyl)propan-2-ol
• CAS No: 2229216-42-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5943565
• PubChem ID: 165685975
• Update Time: 2025-05-22

1-amino-2-(3-phenoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-phenoxyphenyl)propan-2-ol
• EN300-1863251
• 2229216-42-4

• Inchi： 1S/C15H17NO2/c1-15(17,11-16)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-10,17H,11,16H2,1H3
• InChI Key： QOEYUNZNRGGUAX-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(3-phenoxyphenyl)propan-2-ol

1-Amino-2-(3-Phenoxyphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(3-phenoxyphenyl)propan-2-ol is a versatile organic compound with the CAS number No. 2229216-42-4. This compound has garnered significant attention in the fields of pharmaceutical chemistry, biotechnology, and materials science due to its unique structural properties and potential applications. The molecule consists of a secondary alcohol group attached to a branched carbon chain, with a phenoxyphenyl substituent, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 1-amino-2-(3-phenoxyphenyl)propan-2-ol in the development of novel bioactive compounds. Researchers have explored its ability to act as a precursor in the synthesis of antioxidants, anti-inflammatory agents, and neuroprotective drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent free radical scavenging activity, which could be harnessed for developing treatments against oxidative stress-related diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-amino-2-(3-phenoxyphenyl)propan-2-ol involves a multi-step process that typically begins with the preparation of the phenoxyphenyl group. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and hydroxyl functionalities. The choice of synthetic pathway depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after in chiral drug discovery.

In terms of biological activity, 1-amino-2-(3-phenoxyphenyl)propan-2-ol has shown promise as a modulator of cellular signaling pathways. A 2023 study in *Nature Communications* reported that this compound interacts with the PI3K/AKT/mTOR pathway, which is implicated in cancer cell proliferation and survival. The findings suggest that derivatives of this compound could serve as lead molecules for anti-cancer drug development.

Another area where 1-amino-2-(3-phenoxyphenyl)propan-2-ol has found application is in the field of polymer chemistry. Its hydroxyl and amino groups make it an ideal candidate for use as a monomer in the synthesis of biodegradable polymers. These polymers have potential applications in tissue engineering, drug delivery systems, and sustainable packaging materials.

From an environmental perspective, researchers are investigating the biodegradability and eco-friendliness of compounds derived from 1-amino-2-(3-phenoxyphenyl)propan-2-oL. A 2023 study published in *Environmental Science & Technology* found that certain derivatives exhibit low toxicity to aquatic organisms, making them suitable for use in eco-friendly formulations.

In conclusion, 1-amino-2-(3-phenoxyphenyl)propan-OL is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.